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Abstract
Methyl propyl sulfide (MPS), a volatile organosulfur compound, has garnered interest in

various scientific fields, from flavor chemistry to potential applications in drug development.

This technical guide provides a comprehensive overview of methyl propyl sulfide, detailing its

historical context, physical and chemical properties, synthesis methodologies, and analytical

protocols. The information is presented to serve as a valuable resource for researchers and

professionals engaged in chemical synthesis and analysis.

Discovery and History
The precise moment of discovery and the individual credited with the first synthesis of methyl
propyl sulfide are not definitively documented in readily available historical records. Its history

is intricately linked with the broader evolution of organic sulfur chemistry. Early explorations of

organosulfur compounds commenced in the 19th century, with notable contributions from

chemists such as Henri Victor Regnault and César-Mansuète Despretz, who investigated

various thioethers and related substances.[1][2][3][4]

The synthesis of unsymmetrical thioethers like methyl propyl sulfide became more routine

with the adaptation of the Williamson ether synthesis, a method originally conceived for the
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preparation of ethers by Alexander Williamson in 1850.[5][6] This versatile reaction, which

involves the nucleophilic substitution of an alkyl halide by an alkoxide or, in this case, a thiolate,

provided a straightforward route to a wide array of sulfides.

While a singular "discovery" event is elusive, an early documented synthesis of methyl propyl
sulfide can be found in a 1959 publication in the Journal of the American Chemical Society.[7]

This indicates that the compound was being synthesized and studied by the mid-20th century.

Its identification as a natural volatile compound in foods such as onions and its subsequent use

as a flavoring agent have further driven research into its properties and synthesis.[8][9]

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of methyl propyl
sulfide is provided in the tables below for easy reference and comparison.

Table 1: Physical and Chemical Properties of Methyl Propyl Sulfide

Property Value Reference

Molecular Formula C4H10S [10]

Molecular Weight 90.19 g/mol [11]

CAS Number 3877-15-4 [10]

Appearance Colorless liquid [10]

Odor
Strong, reminiscent of garlic or

onions
[10]

Boiling Point 95.5 °C at 760 mmHg [5]

Melting Point -113 °C [5]

Density 0.842 g/mL at 25 °C [12]

Refractive Index (n20/D) 1.4430 [12]

Solubility
Insoluble in water; soluble in

organic solvents
[10]
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Table 2: Spectroscopic Data for Methyl Propyl Sulfide

Spectroscopic Technique Key Data Points

Mass Spectrometry (MS) Major fragments (m/z): 90 (M+), 61, 47, 45, 27

¹H NMR (Proton NMR)
Chemical shifts (ppm): ~0.9 (t, 3H), ~1.6 (sextet,

2H), ~2.4 (t, 2H), ~2.1 (s, 3H)

¹³C NMR (Carbon NMR)
Chemical shifts (ppm): ~13.5, ~15.0, ~22.5,

~36.0

Infrared (IR) Spectroscopy
Characteristic peaks (cm⁻¹): ~2960 (C-H

stretch), ~1460 (C-H bend), ~780 (C-S stretch)

Experimental Protocols
Synthesis of Methyl Propyl Sulfide via Williamson-Type
Synthesis
This protocol describes the synthesis of methyl propyl sulfide from sodium thiomethoxide and

1-bromopropane, a modification of the classical Williamson ether synthesis.[13][14][15]

Materials:

Sodium thiomethoxide (NaSCH₃)

1-Bromopropane (CH₃CH₂CH₂Br)

Anhydrous ethanol (EtOH)

Diethyl ether ((C₂H₅)₂O)

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask
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Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, reflux

condenser, and dropping funnel, dissolve sodium thiomethoxide (1.0 equivalent) in

anhydrous ethanol under a nitrogen atmosphere.

Addition of Alkyl Halide: While stirring, add 1-bromopropane (1.05 equivalents) dropwise

from the dropping funnel to the sodium thiomethoxide solution at room temperature.

Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain for

2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas

chromatography (GC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the

ethanol under reduced pressure using a rotary evaporator.

Extraction: To the residue, add diethyl ether and water. Transfer the mixture to a separatory

funnel and shake. Separate the organic layer. Wash the organic layer sequentially with water

and then brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the filtrate using a rotary evaporator to yield crude methyl propyl sulfide.

Purification: Purify the crude product by fractional distillation to obtain pure methyl propyl
sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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